CID 71406384

• CAS No.: 852145-95-0
• Molecular Formula: Cu4Li2
• Molecular Weight: 268.1 g/mol
• InChI: InChI=1S/4Cu.2Li
• InChI Key: BPGWNKREFUDVFK-UHFFFAOYSA-N
• Canonical SMILES: [Li].[Li].[Cu].[Cu].[Cu].[Cu]

Description

CID 71406384 is a compound registered in the PubChem database under the identifier 71406382. This compound may be part of broader chemical studies, such as metabolomics or environmental exposomics, where non-targeted analysis using techniques like LC-MS or GC-MS is employed .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of CID 71406384 involves specific reaction conditions and reagents. Detailed synthetic routes typically include steps such as the formation of intermediate compounds, purification processes, and final product isolation. The exact synthetic route can vary depending on the desired purity and yield of the compound.

Industrial Production Methods: Industrial production methods for this compound may involve large-scale chemical reactions using specialized equipment. These methods are designed to optimize the yield and purity of the compound while minimizing production costs and environmental impact. Common techniques include batch processing and continuous flow reactions.

Chemical Reactions Analysis

Types of Reactions: CID 71406384 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the chemical structure of the compound and the presence of specific functional groups.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the reaction outcome.

Major Products: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products can include derivatives with modified functional groups or entirely new compounds with different chemical properties.

Scientific Research Applications

CID 71406384 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it may be used to study cellular processes and molecular interactions. In medicine, this compound could be investigated for its potential therapeutic effects. Additionally, it has applications in industry, such as in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of CID 71406384 involves its interaction with specific molecular targets and pathways These interactions can lead to various biological effects, depending on the context in which the compound is used

Comparison with Similar Compounds

Research Findings and Limitations

Key Insights

• Antiviral Peptides : The central interactive domain (CID) of MxA protein (unrelated to PubChem this compound) demonstrates that small peptide fragments (e.g., α1 peptide) can retain biological activity, suggesting structural motifs in this compound might be similarly critical .
• Metabolomics: Non-targeted studies using CID-based MS/MS workflows (e.g., in exposomics) prioritize compounds based on exact mass and collision cross-sections (CCS), which could apply to this compound .

Gaps and Challenges

• No direct experimental data on this compound were found in the evidence, limiting comparative analysis.
• Structural ambiguity necessitates further targeted studies using synthetic standards or NMR validation.